3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide
3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0918629
InChI:
InChI=1S/C21H17N3OS/c1-14-12-13-17-18(22)19(26-20(17)23-14)21(25)24(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-13H,22H2,1H3
SMILES:
CC1=NC2=C(C=C1)C(=C(S2)C(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)N
Molecular Formula:
C21H17N3OS
Molecular Weight:
359.4 g/mol
3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide
CAS No.:
Cat. No.: VC0918629
Molecular Formula: C21H17N3OS
Molecular Weight: 359.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H17N3OS |
|---|---|
| Molecular Weight | 359.4 g/mol |
| IUPAC Name | 3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide |
| Standard InChI | InChI=1S/C21H17N3OS/c1-14-12-13-17-18(22)19(26-20(17)23-14)21(25)24(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-13H,22H2,1H3 |
| Standard InChI Key | ZRBWXYJPFIJVGH-UHFFFAOYSA-N |
| SMILES | CC1=NC2=C(C=C1)C(=C(S2)C(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)N |
| Canonical SMILES | CC1=NC2=C(C=C1)C(=C(S2)C(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)N |
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